Cas no 2177059-82-2 (1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine)

• Product Name: 1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine
• CAS No: 2177059-82-2
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 5337213
• Update Time: 2025-08-04

1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3-methoxybenzyl)-4-methylpiperazine
• 1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine

• Inchi： 1S/C13H19ClN2O/c1-15-6-8-16(9-7-15)10-11-4-3-5-12(17-2)13(11)14/h3-5H,6-10H2,1-2H3
• InChI Key： NTURIDVTEGFGIE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CN1CCN(C)CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.2
• Topological Polar Surface Area: 15.7

Additional information on 1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine

1-[(2-Chloro-3-Methoxyphenyl)Methyl]-4-Methylpiperazine (CAS No. 2177059-82-2)

The compound 1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine (CAS No. 2177059-82-2) is a synthetic organic compound with a complex structure that combines aromatic and heterocyclic components. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, forms the core of this molecule, while the (2-chloro-3-methoxyphenyl)methyl group adds significant functional diversity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. The chlorine and methoxy substituents on the phenyl ring contribute to the molecule's electronic properties, enhancing its ability to interact with biological targets. For instance, researchers have explored the use of this compound as a potential lead in anti-cancer drug development, where its ability to modulate key signaling pathways has shown promising results.

In terms of synthesis, 1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The introduction of the 4-methyl group on the piperazine ring not only stabilizes the structure but also enhances its lipophilicity, making it more suitable for oral drug delivery. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the production process, ensuring high yields and purity.

The physical properties of this compound are also noteworthy. It exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethanol. These characteristics make it ideal for formulation into various dosage forms, including tablets and capsules. Furthermore, its stability under physiological conditions has been confirmed through extensive in vitro studies.

Recent advancements in computational chemistry have enabled researchers to model the interaction of 1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine with target proteins at an atomic level. Molecular docking studies have revealed that the compound binds effectively to several key residues in its target sites, suggesting a high potential for therapeutic activity. Additionally, pharmacokinetic studies have demonstrated favorable absorption profiles, indicating that this compound could be an excellent candidate for further preclinical testing.

In conclusion, 1-[(2-chloro-3-methoxyphenyl)methyl]-4-methylpiperazine (CAS No. 2177059-82-2) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a promising lead compound for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is likely to play a pivotal role in addressing unmet medical needs across various therapeutic areas.